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Compound of Interest

Compound Name: Diethylstilbestrol-d3

Cat. No.: B12424358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Diethylstilbestrol-d3 (DES-d3),

a deuterated analog of the synthetic estrogen Diethylstilbestrol. This document is intended to serve

as a comprehensive resource for researchers, scientists, and professionals in drug development

who utilize stable isotope-labeled compounds as internal standards in quantitative analyses. This

guide covers the commercial availability of high-purity DES-d3, its physicochemical properties, and

detailed protocols for its application in liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Commercial Suppliers and Product Specifications
High-purity Diethylstilbestrol-d3 is available from several reputable chemical suppliers

specializing in reference standards and isotopically labeled compounds. The quality and purity of

DES-d3 are critical for its function as an internal standard, ensuring the accuracy and

reproducibility of analytical data. Key specifications to consider when sourcing this material include

chemical purity, isotopic purity (or isotopic enrichment), and the availability of a comprehensive

Certificate of Analysis (CoA).

Below is a summary of commercially available high-purity Diethylstilbestrol-d3 and related

deuterated analogs. It is important to note that while many suppliers list these products, obtaining a

specific Certificate of Analysis with detailed purity information often requires a direct inquiry.
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Supplier
Product
Name

CAS
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Molecular
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Chemical
Purity

Isotopic
Purity/Enr
ichment

Notes

Veeprho
Diethylstilb

estrol-D3
58322-36-4 C₁₈H₁₇D₃O₂

Information

available

upon

request

Information

available

upon

request

Also offers

Diethylstilb

estrol-d6[1].

MedChemE

xpress

Diethylstilb

estrol-d3
58322-36-4 C₁₈H₁₇D₃O₂

Information

available in

CoA

Information

available in

CoA

Product

data sheet

available[2].

Santa Cruz

Biotechnolo

gy

Diethylstilb

estrol
56-53-1 C₁₈H₂₀O₂ ≥98%

N/A (non-

deuterated)

Purity for

the non-

deuterated

form is

provided as

a

reference[3]

.

Axios

Research

cis-

Diethylstilb

estrol-d3

N/A C₁₈H₁₇D₃O₂

Fully

characteriz

ed

Information

available

upon

request

Offers

various

deuterated

analogs[4].

Cerilliant

(MilliporeSi

gma)

N/A N/A N/A

Provides

certified

reference

materials

with

comprehen

sive

CoAs[5][6]

[7][8].

N/A

Inquire for

custom

synthesis or

availability.

Toronto

Research

Chemicals

N/A N/A N/A Offers a

wide range

of stable

N/A Inquire for

availability.
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isotope-

labeled

compounds

[9].

Physicochemical Properties of Diethylstilbestrol-d3
IUPAC Name: (E)-4,4'-(hex-3-ene-3,4-diyl-1,1,1-d3)diphenol[1]

Molecular Formula: C₁₈H₁₇D₃O₂

Molecular Weight: Approximately 271.37 g/mol

Experimental Protocols: Quantitative Analysis of
Diethylstilbestrol using Diethylstilbestrol-d3 Internal
Standard by LC-MS/MS
The following is a representative protocol for the quantitative analysis of Diethylstilbestrol in a

biological matrix, such as human plasma, using Diethylstilbestrol-d3 as an internal standard. This

protocol is a composite based on established methods for bioanalytical quantification and may

require optimization for specific instrumentation and matrices.

Preparation of Stock and Working Solutions
Diethylstilbestrol Stock Solution (1 mg/mL): Accurately weigh and dissolve Diethylstilbestrol in

methanol.

Diethylstilbestrol-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Diethylstilbestrol-d3 in methanol.

Working Solutions: Prepare serial dilutions of the Diethylstilbestrol stock solution in a 50:50

methanol:water mixture to create calibration standards. Prepare a working solution of

Diethylstilbestrol-d3 at an appropriate concentration in the same diluent.

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of the biological sample (e.g., plasma) into a microcentrifuge tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lgcstandards.com/GB/en/TRC/cat/279854
https://www.benchchem.com/product/b12424358?utm_src=pdf-body
https://www.gsea-msigdb.org/gsea/msigdb/human/geneset/KEGG_MEDICUS_REFERENCE_NUCLEAR_INITIATED_ESTROGEN_SIGNALING_PATHWAY
https://www.benchchem.com/product/b12424358?utm_src=pdf-body
https://www.benchchem.com/product/b12424358?utm_src=pdf-body
https://www.benchchem.com/product/b12424358?utm_src=pdf-body
https://www.benchchem.com/product/b12424358?utm_src=pdf-body
https://www.benchchem.com/product/b12424358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a specified amount of the Diethylstilbestrol-d3 internal standard working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Liquid Chromatography Conditions
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 2.7 µm) is often suitable.

Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile

with 0.1% formic acid (Solvent B).

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Tandem Mass Spectrometry Conditions
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Diethylstilbestrol: Monitor the transition of the precursor ion to a specific product ion (e.g., m/z

267.1 -> 237.1).
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Diethylstilbestrol-d3: Monitor the transition of the precursor ion to a specific product ion (e.g.,

m/z 270.1 -> 240.1).

Note: The exact MRM transitions should be optimized for the specific instrument used.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Diethylstilbestrol to

Diethylstilbestrol-d3 against the concentration of the calibration standards.

Determine the concentration of Diethylstilbestrol in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
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Caption: Workflow for quantitative analysis using an internal standard.
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Estrogen Receptor Signaling Pathway
Diethylstilbestrol, the non-deuterated parent compound of DES-d3, is a potent agonist of the

estrogen receptor (ER). Its biological effects are primarily mediated through the estrogen signaling

pathway. Understanding this pathway is crucial for researchers studying the pharmacological and

toxicological effects of estrogens.
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Caption: Estrogen receptor signaling pathways activated by DES.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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